Cas no 1361899-21-9 (2',6'-Dichloro-2,3,4,6-tetrafluoro-biphenyl)

• Product Name: 2',6'-Dichloro-2,3,4,6-tetrafluoro-biphenyl
• CAS No: 1361899-21-9
• MF: C₁₂H₄Cl₂F₄
• MW: 295.059775352478
• CID: 4996194
• Update Time: 2025-10-28

2',6'-Dichloro-2,3,4,6-tetrafluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2',6'-Dichloro-2,3,4,6-tetrafluoro-biphenyl

• Inchi： 1S/C12H4Cl2F4/c13-5-2-1-3-6(14)9(5)10-7(15)4-8(16)11(17)12(10)18/h1-4H
• InChI Key： HXBZOMXLRJHMIE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=CC(=C(C=1F)F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 281
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Additional information on 2',6'-Dichloro-2,3,4,6-tetrafluoro-biphenyl

Research Brief on 2',6'-Dichloro-2,3,4,6-tetrafluoro-biphenyl (CAS: 1361899-21-9): Recent Advances and Applications

The compound 2',6'-Dichloro-2,3,4,6-tetrafluoro-biphenyl (CAS: 1361899-21-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This polyhalogenated biphenyl derivative exhibits unique physicochemical properties that make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Recent studies have explored its potential applications in medicinal chemistry, particularly as a building block for the development of novel therapeutics targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2',6'-Dichloro-2,3,4,6-tetrafluoro-biphenyl as a key scaffold in the design of selective kinase inhibitors. The researchers demonstrated that the compound's rigid, electron-deficient aromatic system could be effectively utilized to create potent and selective inhibitors of tyrosine kinases involved in cancer progression. The study reported remarkable improvements in binding affinity and selectivity when compared to traditional biphenyl-based inhibitors.

In the field of materials science, researchers have exploited the unique electronic properties of 2',6'-Dichloro-2,3,4,6-tetrafluoro-biphenyl for developing organic semiconductors. A recent publication in Advanced Materials (2024) highlighted its incorporation into donor-acceptor copolymers, resulting in materials with exceptional charge transport properties and environmental stability. These findings open new possibilities for flexible electronics and bioelectronic applications.

From a synthetic chemistry perspective, novel methodologies have been developed for the functionalization of 2',6'-Dichloro-2,3,4,6-tetrafluoro-biphenyl. A 2023 Nature Communications paper described a palladium-catalyzed cross-coupling approach that enables selective modification of this scaffold while preserving its valuable halogen substituents. This breakthrough significantly expands the compound's utility in medicinal chemistry and materials science applications.

Environmental and toxicological studies of 2',6'-Dichloro-2,3,4,6-tetrafluoro-biphenyl have also progressed, with recent research focusing on its biodegradation pathways and potential ecological impacts. While the compound demonstrates greater environmental persistence than non-fluorinated analogs, researchers have identified specific microbial consortia capable of partial defluorination, offering potential bioremediation strategies.

Looking forward, the unique properties of 2',6'-Dichloro-2,3,4,6-tetrafluoro-biphenyl continue to inspire innovative applications across multiple disciplines. Current research efforts are particularly focused on leveraging its electronic characteristics for the development of next-generation pharmaceutical agents and functional materials. The compound's versatility and the recent methodological advances in its functionalization suggest it will remain an important tool in chemical biology and medicinal chemistry research for years to come.